Cas no 88897-38-5 (Undecanedioic acid, 6-bromo-, diethyl ester)
88897-38-5 structure
Product Name:Undecanedioic acid, 6-bromo-, diethyl ester
CAS No:88897-38-5
MF:C15H27BrO4
MW:351.27648472786
CID:620128
PubChem ID:71320537
Update Time:2025-04-19
Undecanedioic acid, 6-bromo-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanedioic acid, 6-bromo-, diethyl ester
- diethyl 6-bromoundecanedioate
- DTXSID10750448
- 88897-38-5
-
- Inchi: 1S/C15H27BrO4/c1-3-19-14(17)11-7-5-9-13(16)10-6-8-12-15(18)20-4-2/h13H,3-12H2,1-2H3
- InChI Key: QDJBGNPFMURDCQ-UHFFFAOYSA-N
- SMILES: BrC(CCCCC(=O)OCC)CCCCC(=O)OCC
Computed Properties
- Exact Mass: 350.10927g/mol
- Monoisotopic Mass: 350.10927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.6Ų
Undecanedioic acid, 6-bromo-, diethyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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